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Compound of Interest

Compound Name: 3-Cyanopropyitriethoxysilane

Cat. No.: B086997

An In-depth Technical Guide to the Safe Handling and Disposal of 3-
Cyanopropyltriethoxysilane in a Laboratory Setting

Introduction

3-Cyanopropyltriethoxysilane (CPTS) is a versatile organosilane compound utilized in
various laboratory applications, including the synthesis of functionalized silica nanopatrticles
and the surface modification of biopolymers. Its dual functionality, featuring a reactive
cyanoalkyl group and hydrolyzable ethoxysilyl groups, makes it a valuable intermediate in
material science and drug development.[1] However, its chemical reactivity also necessitates
stringent safety protocols for handling and disposal to mitigate risks to laboratory personnel
and the environment.

This guide provides comprehensive technical information for researchers, scientists, and drug
development professionals on the safe management of 3-Cyanopropyltriethoxysilane in a
laboratory environment. It covers chemical properties, hazard identification, handling
procedures, emergency response, and disposal methods, supported by quantitative data and
detailed protocols.

Chemical and Physical Properties

Understanding the physical and chemical properties of CPTS is fundamental to its safe
handling. The compound is a combustible liquid that is sensitive to moisture.[2][3] Contact with
water or moisture in the air leads to a slow hydrolysis reaction, liberating ethanol.[4]
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Property Value Source
CAS Number 1067-47-6

Molecular Formula C10H21NO3Si [5]
Molecular Weight 231.36 g/mol

Appearance Colorless to pale yellow liquid [6]
Boiling Point 100-101 °C @ 6 mmHg

Density 0.966 g/mL at 25 °C

Flash Point 98 °C (208.4 °F) - closed cup

Refractive Index n20/D 1.417

Water Solubility Not miscible; reacts slowly [31[7]

Hazard Identification and Classification

CPTS is classified as a hazardous substance. It is a combustible liquid and causes skin and
serious eye irritation.[5][8] Ingestion is harmful.[9] When heated to decomposition, it may emit
toxic fumes of nitrogen oxides (NOx) and silicon oxides.[3][10]
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Classification

Code/Rating Description Source
System
GHS Hazard ) o

H227 Combustible liquid. [9]
Statements
H315 Causes skin irritation. [518]

Causes serious eye
H319 [5]18]

irritation.

Serious Hazard -

) Major injury likely
HMIS Il Rating Health: 3 ) [11]
unless prompt action

is taken.
Moderate Hazard -
Must be heated or
Flammability: 2 exposed to high [11]

ambient temperatures

before ignition.

Slight Hazard -
) Normally stable but
Physical: 1 [11]
can become unstable

at high temperatures.

Toxicological and Ecological Data

While comprehensive toxicological data is limited, the available information indicates that CPTS
is moderately toxic by ingestion and is a skin irritant.[10] It is crucial to prevent its release into
the environment as it can be harmful to aquatic life.

Toxicological Data
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Test Value Species Source

Oral LD50 1780 mg/kg Rat [12]

Dermal LD50 4290 mg/kg Rabbit [12]

Skin Irritation Irritant Rabbit [9]

Eye Irritation Serious Irritant Rabbit [9]

Test Value Species Duration Source

_ Danio rerio

LC50 (Fish) > 934 mg/L . 96 h [9][13]

(zebra fish)
) Daphnia magna

EC50 (Daphnia) 331 mg/L 48 h [91[13]
(Water flea)
Desmodesmus

ErC50 (Algae) > 1000 mg/L ] 72 h [9][13]
subspicatus

Not readily

Biodegradability biodegradable
(67% in 28d)

[O1014]

Safe Handling and Storage Protocols

Adherence to strict protocols for handling and storage is essential to minimize exposure and

prevent accidents.

Personal Protective Equipment (PPE)

A risk assessment should always be conducted, but the following PPE is generally required

when handling 3-Cyanopropyltriethoxysilane.
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Protection Type Specification Source

Chemical safety goggles or
Eye/Face Protection face shield. Contact lenses [4][11]

should not be worn.

Neoprene or nitrile rubber
Hand Protection gloves. Inspect gloves prior to [4][11]

use.

) ] Wear suitable protective
Skin/Body Protection ) [4][11]
clothing, such as a lab coat.

Use only in a well-ventilated
area, preferably a chemical
fume hood. If vapors are
Respiratory Protection generated, a NIOSH-certified [8][11]
combination organic
vapor/amine gas respirator

may be required.

Protocol: Standard Laboratory Handling

Preparation: Ensure a chemical fume hood is operational. Confirm that an emergency eye
wash station and safety shower are accessible and unobstructed.[11]

PPE: Don the appropriate PPE as specified in Table 5.

Handling: Perform all manipulations of the chemical inside the fume hood. Avoid all eye and
skin contact and do not breathe vapor or mist.[4][11]

Dispensing: Use only non-sparking tools and ground/bond the container and receiving
equipment to prevent static discharge.[11] Keep the container tightly closed when not in use.
[14]

Heating: Keep away from heat, open flames, and other ignition sources.[13]

Post-Handling: Wash hands and other exposed areas thoroughly with mild soap and water
after handling.[11] Contaminated clothing should be removed and washed before reuse.[15]
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Storage Requirements

e Store in a cool, dry, and well-ventilated place away from heat and ignition sources.[11][16]

o Keep containers tightly closed to prevent contact with moisture, which can cause hydrolysis.
[11][14] The material is often stored under an inert gas like nitrogen.[2][14]

e Incompatible Materials: Store away from water, moisture, strong acids, and oxidizing agents.
[21[4][11]
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Diagram 1: A workflow for the safe handling of 3-Cyanopropyltriethoxysilane in a lab.
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Emergency Procedures and Spill Response

A quick and informed response is critical in the event of a spill. The response procedure
depends on the scale of the spill.

Protocol: Spill Cleanup (Minor Spill)

This protocol applies to small spills (<4 L) that do not present an immediate fire or health
hazard and can be managed by trained laboratory personnel.[17][18]

o Alert & Isolate: Alert personnel in the immediate area. If safe to do so, eliminate all ignition
sources.[16] Restrict access to the spill area.

» Ventilate: Ensure the area is well-ventilated; work within a fume hood if possible.[17]
o PPE: Don the appropriate PPE, including respiratory protection if necessary.

o Containment: Create a dike around the spill using a non-combustible absorbent material like
sand, earth, or vermiculite.[11][18] Do not use paper towels.[17]

o Absorption: Apply the absorbent material, working from the outside of the spill inward.[18][19]

e Collection: Once the liquid is fully absorbed, use non-sparking tools to carefully collect the
material into a suitable, sealable container for hazardous waste.[8][11]

o Decontamination: Clean the spill area with soap and water.[20] All materials used for cleanup
(absorbents, gloves, etc.) must be disposed of as hazardous waste.

» Reporting: Report the incident to the laboratory supervisor or Environmental Health & Safety
(EHS) office.[18]

For major spills, or any spill you are not comfortable cleaning, evacuate the area, close the
doors, and contact your institution's emergency response team immediately.[18][21]
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Diagram 2: A decision-making flowchart for responding to a chemical spill.
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Disposal Protocol

3-Cyanopropyltriethoxysilane and materials contaminated with it must be disposed of as

hazardous waste. Sewer disposal is prohibited.[22]

Protocol: Waste Disposal

Waste Collection: Collect waste CPTS and contaminated materials (e.g., absorbent from
spills, contaminated gloves) in a designated, properly labeled, and sealed hazardous waste
container.[14] Do not mix with other waste streams.

Container Labeling: Ensure the waste container is clearly labeled with "Hazardous Waste"
and the full chemical name: "3-Cyanopropyltriethoxysilane".

Storage Pending Disposal: Store the sealed waste container in a designated satellite
accumulation area that is secure and segregated from incompatible materials.

Disposal Method: The approved disposal method is incineration in a chemical incinerator
equipped with an afterburner and scrubber.[2][14]

Arranging Pickup: Contact your institution's EHS department to arrange for pickup and
disposal by a licensed professional waste disposal service.[2][14]

Chemical Reactivity and Pathways
Hydrolysis

A key reaction of 3-Cyanopropyltriethoxysilane is its hydrolysis in the presence of water. The

three ethoxy groups (-OCH2CH3) attached to the silicon atom react with water to form silanol
groups (-OH) and release ethanol (CH3CH2OH).[4] This reaction can be catalyzed by either
acid or base.[23] The resulting silanol groups are reactive and can subsequently undergo
condensation to form siloxane bonds (Si-O-Si), leading to polymerization.[23] This moisture
sensitivity is critical to consider during storage and handling.

© 2025 BenchChem. All rights reserved. 10/13 Tech Support


https://www.benchchem.com/product/b086997?utm_src=pdf-body
https://www.vumc.org/safety/waste/chemical-waste-sewer-disposal
https://www.vanderbilt.edu/vinse/wp-content/uploads/sites/40/2024/03/3-Aminopropyl_triethoxysilane.pdf.pdf
https://www.benchchem.com/product/b086997?utm_src=pdf-body
https://www-s.mechse.uiuc.edu/cleanroom/files/Current%20MSDS/(3-Chloropropyl)%20Trimethoxysilane.pdf
https://www.vanderbilt.edu/vinse/wp-content/uploads/sites/40/2024/03/3-Aminopropyl_triethoxysilane.pdf.pdf
https://www-s.mechse.uiuc.edu/cleanroom/files/Current%20MSDS/(3-Chloropropyl)%20Trimethoxysilane.pdf
https://www.vanderbilt.edu/vinse/wp-content/uploads/sites/40/2024/03/3-Aminopropyl_triethoxysilane.pdf.pdf
https://www.benchchem.com/product/b086997?utm_src=pdf-body
https://www.gelest.com/wp-content/uploads/product_msds/SIA0610.0-msds.pdf
https://www.researchgate.net/publication/327797989_Polymerization_of_3-cyanopropyl_triethoxy_silane_A_kinetic_study_using_gas_chromatography
https://www.researchgate.net/publication/327797989_Polymerization_of_3-cyanopropyl_triethoxy_silane_A_kinetic_study_using_gas_chromatography
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

-H20
- - 3-Cyanopropylsilanetriol (Condensation) Polysiloxane Network
3-Cyanopropyltriethoxysilane (R-Si(OH)3) (Condensation Product)
(R-Si(OE)3)
e 3 CHsCH20H
3 H.0 (Ethanol)

(Water/Moisture)

Click to download full resolution via product page

Diagram 3: The hydrolysis and condensation pathway of 3-Cyanopropyltriethoxysilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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